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Compound of Interest

Compound Name: 2-Amino-6-methoxy-3-nitropyridine

Cat. No.: B1334430

Introduction: A Versatile Heterocyclic Building Block

2-Amino-6-methoxy-3-nitropyridine is a substituted pyridine derivative of significant interest
to the pharmaceutical, agrochemical, and material science sectors.[1] Its unique molecular
architecture, featuring an aromatic pyridine ring functionalized with an amino, a methoxy, and a
nitro group, confers a distinct reactivity profile that makes it a valuable intermediate in organic
synthesis.[1][2] The electron-donating amino and methoxy groups, combined with the electron-
withdrawing nitro group, create a scaffold amenable to a variety of chemical transformations.[1]
This compound serves as a key precursor in the synthesis of biologically active molecules,
particularly in the development of therapeutic agents targeting neurological disorders and in the
formulation of modern agrochemicals.[1][3]

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the safe and effective handling, storage, and utilization of 2-
Amino-6-methoxy-3-nitropyridine. Adherence to these protocols is critical for ensuring
personnel safety, maintaining the integrity of the compound, and achieving reproducible
experimental outcomes.

Compound Profile and Physicochemical Properties

A thorough understanding of the compound's properties is foundational to its safe handling.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1334430?utm_src=pdf-interest
https://www.benchchem.com/product/b1334430?utm_src=pdf-body
https://www.chemimpex.com/products/28722
https://www.chemimpex.com/products/28722
https://cymitquimica.com/cas/73896-36-3/
https://www.chemimpex.com/products/28722
https://www.chemimpex.com/products/28722
https://www.guidechem.com/question/how-can-2-amino-6-methoxy-3-ni-id149661.html
https://www.benchchem.com/product/b1334430?utm_src=pdf-body
https://www.benchchem.com/product/b1334430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

6-methoxy-3-nitropyridin-2-

IUPAC Name ] PubChem|[4]
amine
CAS Number 73896-36-3 Chem-Impex, PubChem[1][4]
Molecular Formula CeH7N30s3 Chem-Impex, PubChem[1][4]
Molecular Weight 169.14 g/mol Chem-Impex, PubChem[1][4]
Light yellow to yellow
Appearance Chem-Impex, TCI[1][5]
powder/crystal
Purity = 97-98% (by GC or HPLC) Chem-Impex, TCI[1][5]
Melting Point 169.0t0 173.0 °C TCI[5]
Storage Temperature 0-8 °C (Refrigerated) Chem-Impex([1]

Hazard Identification and Safety Precautions (E-E-A-
T)

2-Amino-6-methoxy-3-nitropyridine is classified as a hazardous substance.[6] The primary
routes of exposure are inhalation, skin contact, eye contact, and ingestion. The following GHS
hazard statements summarize the risks associated with this compound.

e H302: Harmful if swallowed.[4]

e H312: Harmful in contact with skin.[4]

e H315: Causes skin irritation.[4][6]

e H319: Causes serious eye irritation.[4][6]
e H332: Harmful if inhaled.[4]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4]
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Expertise & Experience Insights: The presence of the nitro group and the aromatic amine
functionality are key contributors to its toxicological profile. Aromatic amines can be skin
sensitizers, and nitro compounds often exhibit toxicity. The powdered nature of the solid
increases the risk of aerosolization, making respiratory protection particularly critical.

Personal Protective Equipment (PPE)

A robust PPE regimen is mandatory when handling this compound. The causality behind these
choices is to create a complete barrier against all potential exposure routes.

Hand Protection: Wear impervious protective gloves, such as nitrile rubber. Always inspect
gloves prior to use and change them immediately if they become contaminated.[6][7]

e Eye and Face Protection: Chemical safety goggles are required. For operations with a higher
risk of splashing or dust generation, a face shield should be worn in addition to goggles.[6][8]

» Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there
is a significant risk of exposure, consider wearing additional protective clothing like an apron
or coveralls.[6][9]

o Respiratory Protection: All handling of the solid material must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[6][10] If dusts are
generated and a fume hood is not available, a NIOSH-approved respirator with appropriate
particulate filters is required.[7]

Engineering Controls

The primary engineering control for handling 2-Amino-6-methoxy-3-nitropyridine is a
properly functioning chemical fume hood to minimize inhalation exposure.[10] An eyewash
station and a safety shower must be readily accessible in the immediate work area.[8][10]

Detailed Handling and Use Protocols

These protocols are designed to be self-validating by incorporating safety checks and best
practices at each step.

Protocol for Weighing and Dispensing Solid Compound
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Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is operational.

Containment: Perform all weighing and dispensing activities within the fume hood. Use a
disposable weighing paper or boat to prevent contamination of the balance.

Technique: Handle the container and spatula carefully to avoid generating dust.[6][10] If the
powder is fine, consider using a spatula with a dampened tip (with a compatible, non-
reactive solvent) to minimize aerosolization.

Closure: Immediately after dispensing the desired amount, securely close the primary
container.[7][10]

Cleanup: Clean the balance and surrounding surfaces of any residual powder using a damp
cloth or towel. Dispose of all contaminated materials (weighing paper, gloves, wipes) as
hazardous waste.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
completing the task.[6][8]

Protocol for Solution Preparation

e Solvent Selection: The methoxy group contributes to the compound's solubility.[1] However,
always perform a small-scale solubility test if the solvent is not specified in your experimental
procedure.

Procedure: a. Place a stir bar in the receiving flask. b. Add the chosen solvent to the flask. c.
Slowly add the pre-weighed 2-Amino-6-methoxy-3-nitropyridine to the solvent while
stirring. This should be done within a fume hood. d. If necessary, sonication or gentle
warming can be used to aid dissolution. Avoid strong heating, as this may lead to
decomposition.[7]

Labeling: Clearly label the flask with the compound name, concentration, solvent, date, and
appropriate hazard pictograms.
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Storage Procedures for Maintaining Compound
Integrity

Improper storage can lead to degradation of the compound, affecting experimental results and
potentially creating new, unknown hazards. The following workflow outlines the decision-
making process for proper storage.
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Caption: Workflow for proper storage of 2-Amino-6-methoxy-3-nitropyridine.
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Temperature: The compound must be stored in a refrigerator at a temperature between 0-8
°C.[1] This low temperature slows down potential degradation pathways.

Container: Keep the compound in its original, tightly sealed container.[7][10] Ensure the cap
is securely fastened after each use to prevent exposure to air and moisture.

Environment: Store in a dry, well-ventilated, and designated area for hazardous chemicals.[6]

[7]

Security: The storage location should be locked or otherwise secured to restrict access to
authorized personnel only.[6][7]

Authoritative Grounding: Justification for Storage
Choices

o Hygroscopicity: While not universally cited, some safety data sheets for similar pyridine
derivatives mention hygroscopic properties.[7] The amino group can readily form hydrogen
bonds with water molecules from the atmosphere. Absorbed moisture can compromise the
compound's purity and affect reaction stoichiometry. Therefore, storing the container within a
desiccator is a prudent, field-proven best practice.

Incompatibilities: The chemical structure suggests incompatibilities that must be respected in
storage.

o Strong Oxidizing Agents: The amino group can be readily oxidized. Storing near strong
oxidizers could lead to a vigorous, potentially explosive reaction.[10][11]

o Strong Acids, Acid Anhydrides, Acid Chlorides: The basic amino group will react
exothermically with strong acids. It can also react with acid anhydrides and chlorides in
acylation reactions.[10] Co-storage should be strictly avoided.

Emergency Procedures and Waste Disposal
First Aid Measures

e Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[6][7]
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o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes.[6][8] Seek immediate medical attention.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[6] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give
small quantities of water to drink. Never give anything by mouth to an unconscious person.
[7] Call a poison center or doctor immediately.[6]

Spill and Leak Response

o Evacuate: Evacuate non-essential personnel from the area.
o Ventilate: Ensure adequate ventilation.
o Contain: Prevent further dispersal of the dust. Avoid breathing dust.[7]

o Clean-up: Wearing full PPE, carefully sweep or scoop up the spilled material into a suitable
container for disposal. Avoid generating dust.[10] Use a damp cloth for final cleaning of the

area.

» Disposal: Place all contaminated materials into a sealed, labeled container for hazardous
waste disposal.

Waste Disposal

All waste containing 2-Amino-6-methoxy-3-nitropyridine, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical
waste.[6][7] Follow all local, state, and federal regulations for hazardous waste disposal. Do not
allow the material to enter drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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